N-(3-methylphenyl)-4-nitro-2,1,3-benzoxadiazol-7-amine

• IUPAC Name: N-(3-methylphenyl)-4-nitro-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C13H10N4O3/c1-8-3-2-4-9(7-8)14-10-5-6-11(17(18)19)13-12(10)15-20-16-13/h2-7,14H,1H3
• InChI Key: AERMKZCGOZZNCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC=C(C3=NON=C23)[N+](=O)[O-]
• Molecular Formula: C13H10N4O3
• Molecular Weight: 270.24 g/mol

Description

N-(3-methylphenyl)-4-nitro-2,1,3-benzoxadiazol-7-amine is a fluorescent probe that has been widely used in scientific research. It is commonly referred to as MPM or MPM-2. MPM is a small molecule that has a unique chemical structure, which makes it an ideal tool for studying various biological processes.

Mechanism of Action

MPM works by binding to specific molecules or structures within a cell and emitting fluorescence when excited by light. The fluorescence emitted by MPM can be detected and measured using specialized equipment, such as a fluorescence microscope. The mechanism of action of MPM is well understood, making it a reliable tool for studying biological processes.
Biochemical and Physiological Effects
MPM has minimal biochemical and physiological effects on cells and tissues, making it a safe tool for scientific research. It does not interfere with normal cellular processes and is not toxic to cells at the concentrations typically used in experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPM is its high sensitivity and specificity. It can detect and label specific molecules or structures within a cell with high accuracy, allowing researchers to study biological processes in detail. MPM is also relatively easy to use and does not require specialized equipment or expertise.
One limitation of MPM is its limited photostability, which can affect the accuracy of experiments over time. It is also relatively expensive compared to other fluorescent probes, which can be a barrier to its use in some research settings.

Future Directions

There are several potential future directions for the use of MPM in scientific research. One area of interest is the development of new MPM derivatives with improved photostability and sensitivity. Another potential direction is the use of MPM in combination with other fluorescent probes to study multiple biological processes simultaneously. Additionally, MPM could be used in the development of new diagnostic tools or therapies for various diseases.

Synthesis Methods

The synthesis of MPM involves several steps. The first step is the synthesis of 3-methylphenylamine, which is then reacted with 4-nitro-2,1,3-benzoxadiazole to produce MPM. The synthesis of MPM is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

MPM has been widely used in scientific research, particularly in the field of biology. It is commonly used as a fluorescent probe to study various biological processes, such as protein-protein interactions, enzyme activity, and cell signaling. MPM can be used to label specific molecules or structures within a cell, allowing researchers to visualize and track their movements and interactions.